Cas no 2877670-00-1 (4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole)

• Product Name: 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• CAS No: 2877670-00-1
• MF: C₁₈H₂₃N₃OS₂
• MW: 361.524721384048
• CID: 5308109
• PubChem ID: 165433148
• Update Time: 2025-06-10

4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6806-7319
• 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole
• AKOS040881825
• 2877670-00-1
• [1-(4-Methyl-2-benzothiazolyl)-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C18H23N3OS2/c1-13-3-2-4-15-16(13)19-18(24-15)21-7-5-14(6-8-21)17(22)20-9-11-23-12-10-20/h2-4,14H,5-12H2,1H3
• InChI Key： VTPCRRHDDZZYIS-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC3=C(C)C=CC=C3S2)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 361.12825471g/mol
• Monoisotopic Mass: 361.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.4±60.0 °C(Predicted)
• pka: 5.83±0.10(Predicted)

Additional information on 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole

Introduction to 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole (CAS No. 2877670-00-1) in Modern Chemical Biology

4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole, identified by the CAS number 2877670-00-1, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of a benzothiazole core, flanked by a methyl substituent and a piperidine-thiomorpholine moiety, positions it as a candidate for further exploration in drug discovery and medicinal chemistry.

The structural design of 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole is not arbitrary but rather the result of deliberate molecular engineering aimed at optimizing pharmacokinetic and pharmacodynamic properties. The benzothiazole scaffold is well-documented for its role in various bioactive molecules, often serving as a key pharmacophore in drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of a thiomorpholine unit introduces an additional layer of complexity, potentially enhancing solubility and binding affinity while modulating metabolic stability.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The piperidin-1-yl group appended to the thiomorpholine ring further enriches the structural landscape of this molecule, suggesting interactions with biological targets such as enzymes and receptors. Such combinations are frequently explored in the development of novel therapeutics, where the goal is to achieve high specificity and efficacy.

One of the most compelling aspects of 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole is its potential as a scaffold for structure-based drug design. Computational modeling and experimental studies have begun to unravel the interactions between this compound and its putative targets. For instance, preliminary docking studies suggest that the benzothiazole moiety may engage with aromatic pockets in protein binding sites, while the thiomorpholine-piperidine hybrid could form critical hydrogen bonds or hydrophobic interactions. These insights are crucial for optimizing lead compounds into viable drug candidates.

The synthesis of 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods and flow chemistry have made it possible to streamline some synthetic pathways, reducing costs and improving scalability. These advancements are particularly relevant in industrial settings where large-scale production of intermediates is necessary for preclinical studies.

From a medicinal chemistry perspective, the introduction of sulfur-containing heterocycles like thiomorpholine has been associated with enhanced bioavailability and reduced toxicity. This trend aligns with current pharmaceutical development paradigms that emphasize patient-friendly drug profiles. The benzothiazole component further contributes to this profile by offering metabolic stability while maintaining biological activity. Such attributes make 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole an attractive candidate for further investigation.

Recent publications have begun to explore the therapeutic potential of related compounds, providing a foundation for extrapolating findings to 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,3-benzothiazole. For example, studies on benzothiazole derivatives have shown promise in treating neurodegenerative diseases by modulating neurotransmitter pathways. Similarly, piperidine-thiomorpholine hybrids have been investigated for their anti-inflammatory properties. These findings suggest that CAS No. 2877670-00-1 may exhibit similar benefits when tested comprehensively.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict binding affinities and metabolic liabilities before experimental validation becomes necessary. This approach not only saves time but also reduces resource expenditure by prioritizing promising candidates early in the development process. For 4-methyl-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-y]l]-1,3-benzothiazole, such tools are being leveraged to guide synthetic modifications aimed at improving potency and selectivity.

In conclusion,CAS No 2877670 00 1 represents a fascinating molecular entity with potential applications across multiple therapeutic areas. Its unique structural features—combining a benzothiazole core with functionalized piperidine-thiomorpholine moieties—make it an intriguing subject for further research. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration between chemists, biologists, and computer scientists,this compound holds promise as part of future therapeutic strategies designed to address complex diseases.